2,5-Bis(4-hydroxy-3-methoxybenzylidene)cyclopentanone

• CAS No.: 7249-34-5
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol
• IUPAC Name: (2E,5E)-2,5-bis[(4-hydroxy-3-methoxyphenyl)methylidene]cyclopentan-1-one
• InChI: InChI=1S/C21H20O5/c1-25-19-11-13(3-7-17(19)22)9-15-5-6-16(21(15)24)10-14-4-8-18(23)20(12-14)26-2/h3-4,7-12,22-23H,5-6H2,1-2H3/b15-9+,16-10+
• InChI Key: NZSRSKNDCCSSGY-KAVGSWPWSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)/C(=C/C3=CC(=C(C=C3)O)OC)/CC2)O
• SMILES: COC1=C(C=CC(=C1)C=C2CCC(=CC3=CC(=C(C=C3)O)OC)C2=O)O
• Synonyms: 2,5-bis(4-hydroxy-3-methoxybenzylidene)cyclopentanone; BPR0Y007

Description

2,5-Bis(4-hydroxy-3-methoxybenzylidene)cyclopentanone, also known as pentagamavunon-0 (PGV-0), is a benzylidene cyclopentanone analog of curcumin. It has a linear formula of C21H20O5. This compound is provided to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of this compound is done by the reaction between 4-hydroxy and 4-chlorobenzaldehydes and cyclopentanone through Claisen-Schmidt condensation reaction catalyzed by sulfuric acid with methanol and 2-butanol as solvents.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a SMILES string O=C1/C(CC/C1=C\C2=CC=C(O)C(OC)=C2)=C/C3=CC=C(O)C(OC)=C3.

Mechanism of Action

2,5-Bis(4-hydroxy-3-methoxybenzylidene)cyclopentanone has been found to potently inhibit tyrosinase, with 50% inhibition concentration (IC 50) values of 1.10 µM and 8.18 µM for monophenolase (l-tyrosine) and diphenolase (l-DOPA), respectively. It significantly inhibits melanin content and cellular tyrosinase activity, and downregulates the levels of microphthalmia-associated transcription factor (MITF), phosphorylated levels of cAMP response element-binding (CREB) protein, and tyrosinase in α-melanocyte stimulating hormone (α-MSH)-induced B16F10 melanoma cells.